Cas no 165590-85-2 (2-Cyclopenten-1-ol, 3-methyl-2-(2Z)-2-penten-1-yl-)

• Product Name: 2-Cyclopenten-1-ol, 3-methyl-2-(2Z)-2-penten-1-yl-
• CAS No: 165590-85-2
• MF: C₁₁H₁₈O
• MW: 166.260023593903
• CID: 2858913
• Update Time: 2025-06-15

2-Cyclopenten-1-ol, 3-methyl-2-(2Z)-2-penten-1-yl- Chemical and Physical Properties

Names and Identifiers

• 2-Cyclopenten-1-ol, 3-methyl-2-(2Z)-2-penten-1-yl-

• Inchi： 1S/C11H18O/c1-3-4-5-6-10-9(2)7-8-11(10)12/h4-5,11-12H,3,6-8H2,1-2H3
• InChI Key： KLSDANJCLNFXNK-UHFFFAOYSA-N
• SMILES： C1(O)CCC(C)=C1CC=CCC

Additional information on 2-Cyclopenten-1-ol, 3-methyl-2-(2Z)-2-penten-1-yl-

Chemical Profile of 2-Cyclopenten-1-ol, 3-methyl-2-(2Z)-2-penten-1-yl (CAS No. 165590-85-2)

2-Cyclopenten-1-ol, 3-methyl-2-(2Z)-2-penten-1-yl, identified by its CAS number 165590-85-2, is a complex organic compound with significant potential in the field of pharmaceutical chemistry and synthetic organic chemistry. This molecule, featuring a cyclopentenone core substituted with a methyl group and an allyl side chain, has garnered attention due to its structural uniqueness and its potential biological activities. The compound's intricate molecular framework makes it a valuable scaffold for the development of novel therapeutic agents.

The structural motif of 2-Cyclopenten-1-ol, 3-methyl-2-(2Z)-2-penten-1-yl consists of a five-membered cycloalkene ring functionalized with a hydroxyl group at the 1-position and an allyl group at the 3-position. The presence of the methyl group at the 3-position of the cyclopentene ring enhances the compound's steric hindrance, which can influence its reactivity and binding affinity to biological targets. This structural feature is particularly intriguing for medicinal chemists seeking to modulate specific biological pathways.

In recent years, there has been growing interest in cyclopentenone derivatives due to their diverse pharmacological properties. These compounds have been reported to exhibit anti-inflammatory, antimicrobial, and antioxidant activities. The hydroxyl group in 2-Cyclopenten-1-ol, 3-methyl-2-(2Z)-2-pentan-1-yl can participate in hydrogen bonding interactions with biological targets, while the allyl side chain offers opportunities for further chemical modification through reactions such as Michael addition or Diels-Alder cycloaddition.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. The cyclopentene ring can serve as a rigid scaffold that maintains the conformational integrity of attached functional groups, which is crucial for achieving high binding affinity in drug design. Additionally, the presence of both hydroxyl and allyl functionalities allows for versatile synthetic strategies, enabling chemists to introduce additional substituents or linkages that could enhance biological activity.

Recent studies have explored the synthesis and reactivity of 2-Cyclopenten-1-ol, 3-methyl-2-(2Z)-2-pentan-1-y using advanced synthetic techniques. For instance, palladium-catalyzed cross-coupling reactions have been employed to introduce aryl or vinyl groups onto the allyl position, expanding the compound's chemical space for drug discovery. These methodologies highlight the compound's utility as a versatile intermediate in organic synthesis.

The biological activity of CAS No. 165590-85-2 has been investigated in several contexts. In particular, its derivatives have shown promise in modulating enzyme activity and receptor binding. The hydroxyl group at the 1-position of the cyclopentene ring can engage in hydrogen bonding with polar residues in protein active sites, while the allyl side chain can interact with hydrophobic pockets. This dual functionality makes it an attractive candidate for structure-based drug design.

Moreover, computational studies have been instrumental in understanding the interactions between CAS No. 165590-85-2 and potential biological targets. Molecular docking simulations have revealed that this compound can bind to various enzymes and receptors with high affinity, suggesting multiple avenues for therapeutic intervention. These computational approaches have guided experimental efforts by predicting optimal binding orientations and identifying key interaction points.

The synthesis of CAS No. 165590-85-2 presents both challenges and opportunities for synthetic chemists. While traditional methods such as Grignard reactions and aldol condensations have been used to construct the cyclopentene core, newer techniques like transition-metal-catalyzed reactions offer more efficient and selective pathways. These advancements have enabled the preparation of complex derivatives with enhanced pharmacological properties.

In conclusion, CAS No. 165590-85-2, or 2-Cyclopentanen-l-one, 3-methyl- (Z)^-C₄H₇)_-, is a structurally unique compound with significant potential in pharmaceutical research. Its complex molecular framework and diverse functional groups make it an excellent candidate for further exploration in drug discovery and synthetic chemistry. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in developing novel therapeutic agents.